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Compound of Interest

Compound Name: C20H18FN3O2S2

Cat. No.: B12138372

Get Quote

Executive Summary & Compound Profile
The compound C₂₀H₁₈FN₃O₂S₂ represents a class of bioactive small molecules, typically

characterized by a thiazole or benzothiazole core linked to a fluorophenyl moiety via an

acetamide or thio-ether bridge. These scaffolds are frequently identified in high-throughput

screens (HTS) for kinase inhibition (e.g., Raf/MEK pathways) or protein aggregation modulation

(Aβ/Tau).

Distinguishing this specific formula from its analogs is critical during Hit-to-Lead (H2L)

optimization, where the position of the fluorine atom and the oxidation state of the sulfur

centers drastically alter potency and metabolic stability.
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Feature Specification

Formula C₂₀H₁₈FN₃O₂S₂

Molecular Weight 415.51 g/mol

Key Motifs
Fluorophenyl group, Thiazole/Benzothiazole

core, Thioether (-S-), Amide (-CONH-)

Common Confusion
Des-fluoro analogs (M-18), Sulfoxides (M+16),

Regioisomers (Ortho/Meta/Para-F)

Structural Analogs & Differentiation Strategy
To validate the identity of C₂₀H₁₈FN₃O₂S₂, one must rule out three primary categories of

"imposters" that often co-elute or share similar physicochemical properties.

Comparative Analysis Table
Analog Class

Chemical
Difference

Mass Shift (ΔDa) Key Differentiator

Target

(C₂₀H₁₈FN₃O₂S₂)
Reference Standard 0

¹⁹F NMR Signal (-110

to -120 ppm)

Des-fluoro Analog H replaces F -18.0

Loss of ¹⁹F signal; ¹H

NMR aromatic

integration change

Sulfoxide Impurity S→S=O oxidation +16.0
HPLC RT shift (more

polar); Mass +16

Regioisomer (o/m/p) F position shift 0

¹H-¹⁹F Coupling

Constants (

)

Chloro-Analog Cl replaces F +16.5
Isotopic Pattern (³⁵Cl/

³⁷ Cl 3 :1 ratio)

Analytical Workflow (Decision Tree)
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The following logic gate ensures the rigorous identification of the target compound, preventing

false positives in biological assays.

Sample: C20H18FN3O2S2 Candidate

Step 1: HRMS (ESI+)

m/z = 416.08 [M+H]+?

Check Isotope Pattern

Yes

Reject / Re-purify

No (e.g. 398, 432)Step 2: 19F NMR

No Cl/Br pattern

Cl/Br detected

Step 3: 1H NMR Coupling

Signal Detected

No Signal (Des-fluoro)

Confirmed Identity

Correct Splitting Wrong Isomer

Click to download full resolution via product page
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Caption: Analytical decision tree for validating C₂₀H₁₈FN₃O₂S₂ integrity against common

structural analogs.

Detailed Experimental Protocols
Protocol A: High-Resolution Mass Spectrometry (HRMS)
Objective: Confirm elemental composition and rule out halogen exchange (F vs Cl).

Instrument: Q-TOF or Orbitrap MS coupled to UHPLC.

Solvent System:

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Method: Linear gradient 5% B to 95% B over 5 minutes.

Acceptance Criteria:

Monoisotopic Mass: 416.0882 Da ([M+H]⁺).

Mass Error: < 5 ppm.

Isotopic Pattern: Absence of ³⁷Cl (M+2) peak at ~33% intensity. If M+2 is <5% of M, the

presence of Sulfur (S₂) is confirmed (³⁴S contribution), but Chlorine is ruled out.

Protocol B: ¹⁹F NMR Regiochemistry Determination
Objective: Distinguish between ortho-, meta-, and para- fluoro isomers, which have identical

masses.

Sample Prep: Dissolve 5 mg of compound in 600 µL DMSO-d₆.

Acquisition:

Run proton-decoupled ¹⁹F NMR (typically 376 MHz).
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Run ¹H NMR (400 MHz or higher).

Analysis:

Chemical Shift: Fluorine on a phenyl ring typically appears between -100 and -130 ppm.

Coupling Analysis (¹H NMR):

Para-F: Look for a triplet of triplets or complex multiplet; aromatic protons often show a

distinct AA'BB'X system (where X is F).

Meta-F: Look for a distinct doublet of doublets (

Hz).

Ortho-F: Significant downfield shift of the adjacent proton due to the anisotropic effect.

Protocol C: Sulfoxide Detection (HPLC)
Objective: Detect oxidation of the thioether linkage (-S-), a common degradation pathway for

this formula.

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm).

Detection: UV at 254 nm and 280 nm.

Observation:

Parent (C₂₀H₁₈FN₃O₂S₂): Elutes later (more lipophilic, LogP ~4.5).

Sulfoxide (C₂₀H₁₈FN₃O₃S₂): Elutes significantly earlier (shift of 1-2 minutes) due to

increased polarity of the S=O bond.

Sulfone (C₂₀H₁₈FN₃O₄S₂): Elutes slightly earlier than sulfoxide.

Mechanistic Context: Why Differentiation Matters
In drug development, the specific arrangement of the C₂₀H₁₈FN₃O₂S₂ scaffold dictates its

binding mode. For example, in kinase inhibitors (e.g., Type II inhibitors), the fluorophenyl tail
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often occupies a hydrophobic back-pocket.

Fluorine Position: A shift from para to meta can reduce potency by >100-fold due to steric

clashes with the gatekeeper residue.

Thioether Oxidation: Unintentional oxidation to sulfoxide (S=O) introduces chirality (sulfur

center) and alters the hydrogen bond acceptor/donor profile, potentially abolishing activity or

creating off-target toxicity.

C20H18FN3O2S2
(Active Thioether)

Metabolic/Storage
OxidationAir/Peroxides

Target Binding
(e.g., Kinase Pocket)

High Affinity

Sulfoxide Analog
(Chiral Mixture)

Loss of Potency
(Steric Clash)

Altered Geometry

Click to download full resolution via product page

Caption: Impact of thioether oxidation on the bioactivity of C₂₀H₁₈FN₃O₂S₂ scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Email: info@benchchem.com
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